Cas no 2229487-60-7 (1-{6-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropan-1-amine)

• Product Name: 1-{6-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropan-1-amine
• CAS No: 2229487-60-7
• MF: C₁₀H₁₁F₃N₂
• MW: 216.202952623367
• CID: 5853407
• PubChem ID: 165697719
• Update Time: 2025-07-21

1-{6-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{6-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropan-1-amine
• 2229487-60-7
• EN300-1958762
• 1-{[6-(trifluoromethyl)pyridin-3-yl]methyl}cyclopropan-1-amine

• Inchi： 1S/C10H11F3N2/c11-10(12,13)8-2-1-7(6-15-8)5-9(14)3-4-9/h1-2,6H,3-5,14H2
• InChI Key： OWEGEXLCFSVJMK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)CC1(CC1)N)(F)F

Computed Properties

• Exact Mass: 216.08743285g/mol
• Monoisotopic Mass: 216.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-{6-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropan-1-amine

Comprehensive Overview of 1-{6-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropan-1-amine (CAS No. 2229487-60-7)

The compound 1-{6-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropan-1-amine (CAS No. 2229487-60-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethylpyridine moiety and a cyclopropylamine group, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel small-molecule therapeutics targeting metabolic disorders and neurological conditions.

In recent years, the trifluoromethyl group has become a hotspot in medicinal chemistry due to its ability to enhance the metabolic stability and bioavailability of compounds. This trend aligns with the growing interest in fluorinated compounds, which are frequently searched in academic and industrial databases. The incorporation of a cyclopropylamine scaffold further enhances the compound's utility, as this structural motif is known to improve binding affinity and selectivity in enzyme inhibition studies. Such features make CAS No. 2229487-60-7 a promising candidate for further exploration in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 1-{6-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropan-1-amine offers versatility in derivatization. Its pyridine ring can undergo various functionalization reactions, while the amine group provides a handle for further modifications. This adaptability is crucial for researchers working on high-throughput screening (HTS) and fragment-based drug design, two areas that dominate current pharmaceutical R&D discussions. Additionally, the compound's stability under physiological conditions makes it suitable for in vitro and in vivo assays, addressing a common query among scientists about compound suitability for biological testing.

The agrochemical industry has also shown interest in CAS No. 2229487-60-7, particularly for developing next-generation crop protection agents. The trifluoromethylpyridine unit is a recognized pharmacophore in insecticides and herbicides, coinciding with the global push for more sustainable agriculture solutions. This connection to green chemistry principles makes the compound relevant to contemporary discussions about reducing environmental impact while maintaining efficacy—a balance frequently searched by agricultural researchers.

Analytical characterization of 1-{6-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropan-1-amine reveals excellent purity profiles when synthesized using modern flow chemistry techniques, another trending topic in process chemistry circles. Its distinct NMR fingerprint and mass spectrometry data provide reliable quality control markers, addressing a critical need in quality-by-design (QbD) approaches that dominate current Good Manufacturing Practice (cGMP) discussions. These attributes make it a valuable reference standard for laboratories focusing on method development and validation.

Looking forward, the scientific community anticipates expanded applications for CAS No. 2229487-60-7 in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies—areas experiencing exponential growth in publication volume. Its structural features align well with requirements for E3 ligase binders, making it a compound to watch in this cutting-edge therapeutic modality. This potential connects directly to frequent searches about next-generation drug modalities and undruggable targets, demonstrating the compound's relevance to contemporary biomedical challenges.